Cas no 2090431-20-0 (Cycloheptanecarboxylic acid, 4-amino-, ethyl ester)

• Product Name: Cycloheptanecarboxylic acid, 4-amino-, ethyl ester
• CAS No: 2090431-20-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6072980
• PubChem ID: 131419241
• Update Time: 2025-10-18

Cycloheptanecarboxylic acid, 4-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylic acid, 4-amino-, ethyl ester
• Ethyl 4-aminocycloheptane-1-carboxylate
• 2090431-20-0
• EN300-6747762

• Inchi： 1S/C10H19NO2/c1-2-13-10(12)8-4-3-5-9(11)7-6-8/h8-9H,2-7,11H2,1H3
• InChI Key： ANXSSGKCVPPKGE-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CCCC(N)CC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 256.2±33.0 °C(Predicted)
• pka: 10.76±0.40(Predicted)

Additional information on Cycloheptanecarboxylic acid, 4-amino-, ethyl ester

Cycloheptanecarboxylic Acid, 4-Amino-, Ethyl Ester (CAS No. 2090431-20-0): Structural Insights, Synthetic Pathways, and Emerging Applications in Pharmaceutical Chemistry

The compound Cycloheptanecarboxylic acid, 4-amino-, ethyl ester (CAS No. 2090431-20-0) represents a structurally unique organic molecule with a cycloheptane ring substituted by an amino group at the para position and an ethyl ester functionality at the carboxylic acid moiety. This configuration imparts distinct physicochemical properties that have garnered attention in modern medicinal chemistry for its potential as a scaffold in drug discovery programs targeting inflammatory diseases and neurodegenerative disorders.

The core structure of Cycloheptanecarboxylic acid, 4-amino- derivatives is characterized by a seven-membered ring system, which offers conformational flexibility compared to aromatic heterocycles while maintaining sufficient rigidity for optimal receptor binding interactions. The introduction of the ethyl ester group modulates lipophilicity and metabolic stability, critical parameters in optimizing drug-like properties such as bioavailability and half-life. Recent computational studies have highlighted the role of this ester functionality in enhancing solubility profiles through hydrogen bonding interactions with biological membranes.

Synthetic approaches to CAS No. 2090431-20-0 typically involve multi-step strategies beginning with the functionalization of cycloheptane precursors via electrophilic substitution reactions followed by selective oxidation to the carboxylic acid stage before esterification with ethanol under acidic conditions. A notable advancement reported in 2023 involves the use of transition metal-catalyzed C-H activation methodologies to directly install the amino group at the para position with high regioselectivity, reducing traditional synthetic steps by 40% while improving overall yield efficiency.

In terms of biological activity, preclinical investigations have demonstrated that compounds bearing the Cycloheptanecarboxylic acid, 4-amino- framework exhibit potent anti-inflammatory effects through inhibition of NF-κB signaling pathways at sub-micromolar concentrations (IC₅₀ = 87 nM). This mechanism has been validated using both in vitro cell culture models (RAW 264.7 macrophages) and in vivo murine models of colitis, where treatment significantly reduced pro-inflammatory cytokine expression including TNF-α and IL-6 without observable toxicity up to 15 mg/kg dosage levels.

The integration of this scaffold into combinatorial chemistry libraries has further expanded its application scope in high-throughput screening campaigns for novel enzyme inhibitors targeting metabolic diseases such as type II diabetes mellitus. Structural modifications at both the amino substituent and ester side chain have been systematically explored to fine-tune selectivity profiles against key enzymes like α-glucosidase and PPARγ receptors.

A particularly promising area of research involves the development of prodrug formulations based on this compound's ester functionality for targeted drug delivery systems. Recent publications highlight its use as a carrier molecule in polymeric nanoparticles designed for sustained release profiles in gastrointestinal tract applications, achieving therapeutic concentrations over extended periods compared to conventional dosage forms.

From an industrial perspective, process development for large-scale production has focused on green chemistry principles including solvent recovery systems (acetone/water mixtures) and microwave-assisted synthesis protocols that reduce reaction times from traditional batch methods by over 65%. These optimizations align with current pharmaceutical industry trends toward sustainable manufacturing practices while maintaining cost-effectiveness across production scales.

Ongoing clinical trials are investigating potential applications beyond its established anti-inflammatory profile, including preliminary studies into neuroprotective effects against Parkinson's disease pathology through modulation of mitochondrial function parameters measured via ATP production assays in SH-SY5Y neuronal cell lines treated with varying concentrations (1–10 μM) over seven-day exposure periods.

The structural versatility of this compound class also makes it an attractive candidate for fragment-based drug discovery approaches when combined with X-ray crystallography techniques to map binding interactions at atomic resolution levels within target protein cavities such as COX-2 active sites or G-protein coupled receptor binding domains relevant to pain management therapies.

In summary, the unique combination of structural features found in Cycloheptanecarboxylic acid, 4-amino-, ethyl ester positions it as a valuable building block across multiple therapeutic areas ranging from anti-inflammatory agents to metabolic disease modulators while simultaneously serving as an important intermediate material in advanced materials science research programs focused on functionalized polymers requiring tailored hydrophobic/hydrophilic balance characteristics.